N-[3-(acetylamino)phenyl]-4-chloro-3-nitrobenzamide

• IUPAC Name: N-(3-acetamidophenyl)-4-chloro-3-nitrobenzamide
• InChI: InChI=1S/C15H12ClN3O4/c1-9(20)17-11-3-2-4-12(8-11)18-15(21)10-5-6-13(16)14(7-10)19(22)23/h2-8H,1H3,(H,17,20)(H,18,21)
• InChI Key: HSKXKPHBWHTMJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H12ClN3O4
• Molecular Weight: 333.72 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[3-(acetylamino)phenyl]-4-chloro-3-nitrobenzamide involves multiple steps, including acetylation, nitration, and chlorination. These processes are crucial for introducing functional groups that define the compound's activity. For example, the synthesis of 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide, a closely related compound, has been achieved and characterized by various spectroscopic methods (Dian He et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds is determined using crystallography and spectroscopy. These analyses reveal the spatial arrangement of atoms and the presence of specific functional groups. The crystal structure of 4-(acetylamino)-3-hydroxy-5-nitrobenzoic acid, a molecule with similar functional groups, shows hydrogen-bonded dimers and provides insight into the dihedral angles of substituent groups relative to the phenyl moiety (M. J. Jedrzejas et al., 1995).

Chemical Reactions and Properties

The chemical reactivity of this compound is influenced by its nitro, acetyl, and chloro substituents. These groups undergo various chemical reactions, such as reduction, acylation, and nucleophilic substitution, which are pivotal in modifying the compound's chemical behavior and biological activity. Research on similar compounds demonstrates their potential for biological activity, hinting at the chemical reactivity of the target compound (E. H. White et al., 1993).